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The following table synthesizes data from a study where COPD patients were treated with a single 25 mg

oral dose of dilmapimod. Gene expression was first analyzed via microarray, and specific targets were

subsequently confirmed using RT-PCR [1].

Gene /
Target

Regulation by
Dilmapimod

Associated
Biomarker

Primary Detection
Method

Confirmation Method

IL-1β Downregulated CRP &

Fibrinogen [1]

Microarray Real-time PCR

(TaqMan/SYBR Green)
[1]

STAT1 Downregulated Fibrinogen [1] Microarray &
Network Analysis

Not individually confirmed
by PCR in this study [1]

MMP-9 Downregulated Fibrinogen [1] Microarray Real-time PCR
(TaqMan/SYBR Green)

[1]

CAV1 Downregulated Fibrinogen [1] Microarray &

Network Analysis

Not individually confirmed

by PCR in this study [1]
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Gene /
Target

Regulation by
Dilmapimod

Associated
Biomarker

Primary Detection
Method

Confirmation Method

HSPB1
(HSP27)

Target

Engagement

p38 pathway

activity [1]

Phosphorylation

Assay

Real-time PCR

(TaqMan/SYBR Green)
[1]

TNF-α Not Significant N/A Microarray Real-time PCR
(TaqMan/SYBR Green)

[1]

Detailed Experimental Protocols

The gene expression data were generated using the following standardized methodologies:

Study Design: A randomized, placebo-controlled clinical trial analyzed blood and sputum samples

from COPD patients. Samples were collected pre-dose and at 1, 2, and 6 hours post-dose [1].
Sample Collection and RNA Extraction:

Whole Blood: Collected directly into PAXgene blood RNA tubes to stabilize RNA. RNA was
extracted robotically, and its quality was assessed using spectrophotometry and an Agilent

Bioanalyzer [1].
Induced Sputum: Processed with dithiothreitol (DTT) to obtain cells, which were then collected

in TRIZOL reagent for RNA preservation [1].
Microarray Analysis (Hypothesis Generation):

Platform: Affymetrix Human Genome HG-U133 Plus 2.0 GeneChip [1].
Amplification and Labeling: Total RNA was amplified using the NuGEN Ovation RNA
Amplification System V2. The resulting cDNA was fragmented and biotin-labeled with the FL-
Ovation cDNA Biotin Module V2 before hybridization [1].

PCR Confirmation (Hypothesis Testing):
Reverse Transcription: RNA was converted to cDNA using the High Capacity cDNA Archive
Kit (Applied Biosystems) [1].
Quantitative PCR: Performed using TaqMan or SYBR Green assays on a real-time PCR

system. The equivalent of 10 ng of mRNA per well was used [1].
Gene Selection: Targets for PCR were selected prior to the availability of microarray results,

confirming an unbiased approach [1].
Data Normalization: Data were normalized against a panel of housekeeper genes, including

RL19, GAPDH, B-actin, and cyclophilin [1].
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Dilmapimod's Mechanism and Experimental Workflow

The diagram below illustrates the signaling pathway and the experimental workflow used to identify and

confirm dilmapimod's effects, from cellular action to data analysis.

Biological Pathway & Drug Action Experimental & Analytical Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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